Cas no 1184144-84-0 (2-(3-Methylbut-2-en-1-yl)sulfanyl-3-phenylpropanoic Acid)

• Product Name: 2-(3-Methylbut-2-en-1-yl)sulfanyl-3-phenylpropanoic Acid
• CAS No: 1184144-84-0
• MW: 250.356g/mol
• MDL: MFCD12722891
• CID: 4575971
• PubChem ID: 54595474
• Update Time: 2025-05-20

2-(3-Methylbut-2-en-1-yl)sulfanyl-3-phenylpropanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[(3-Methylbut-2-en-1-yl)sulfanyl]-3-phenylpropanoic Acid
• Benzenepropanoic acid, α-[(3-methyl-2-buten-1-yl)thio]-
• 2-(3-Methylbut-2-en-1-yl)sulfanyl-3-phenylpropanoic Acid

• MDL： MFCD12722891

Computed Properties

• Exact Mass: 250.103
• Monoisotopic Mass: 250.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.6A^2

Additional information on 2-(3-Methylbut-2-en-1-yl)sulfanyl-3-phenylpropanoic Acid

Professional Introduction to 2-(3-Methylbut-2-en-1-yl)sulfanyl-3-phenylpropanoic Acid (CAS No: 1184144-84-0)

2-(3-Methylbut-2-en-1-yl)sulfanyl-3-phenylpropanoic Acid, with the CAS number 1184144-84-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique sulfanyl and phenyl functional groups, exhibits a distinct molecular architecture that makes it a valuable intermediate in the development of novel therapeutic agents. The presence of both 3-Methylbut-2-en-1-yl and 3-phenylpropanoic Acid moieties contributes to its versatile reactivity, enabling its application in various synthetic pathways.

The compound's structure is of particular interest due to its potential biological activity. Recent studies have highlighted the role of sulfanyl-containing compounds in modulating enzymatic pathways and interacting with biological targets. The 2-(3-Methylbut-2-en-1-yl)sulfanyl moiety, in particular, has been shown to exhibit inhibitory effects on certain enzymes, making it a promising candidate for drug discovery. This observation has spurred further research into derivatives of this compound, aiming to enhance its pharmacological properties.

In the realm of drug development, the 3-phenylpropanoic Acid component adds another layer of complexity and functionality. Phenyl-substituted carboxylic acids are well-documented for their role in pharmaceuticals, often serving as key structural motifs in active pharmaceutical ingredients (APIs). The combination of these features in 2-(3-Methylbut-2-en-1-yl)sulfanyl-3-phenylpropanoic Acid suggests a multifaceted approach to designing molecules with enhanced binding affinity and selectivity.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such compounds. Molecular docking studies have been conducted to evaluate the interaction of 2-(3-Methylbut-2-en-1-yl)sulfanyl-3-phenylpropanoic Acid with various protein targets. These studies have revealed potential binding sites that could be exploited for therapeutic intervention. For instance, preliminary data suggest that this compound may interact with enzymes involved in inflammatory pathways, offering a novel strategy for developing anti-inflammatory agents.

The synthesis of 2-(3-Methylbut-2-en-1-yl)sulfanyl-3-phenylpropanoic Acid presents unique challenges due to its complex structure. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as cross-coupling reactions and organometallic chemistry have been employed to construct the desired molecular framework efficiently. These advancements not only facilitate the production of the compound but also open avenues for synthesizing its analogs and derivatives.

The pharmacokinetic properties of 2-(3-Methylbut-2-en-1-yl)sulfanyl-3-phenylpropanoic Acid are also under investigation. Understanding how this compound is metabolized and distributed within the body is crucial for optimizing its therapeutic potential. Preliminary pharmacokinetic studies indicate that the compound exhibits moderate bioavailability and a reasonable half-life, suggesting its feasibility as a candidate for further clinical development.

In conclusion, 2-(3-Methylbut-2-en-1-yl)sulfanyl-3-phenylpropanoic Acid (CAS No: 1184144-84) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activity make it a compelling candidate for drug development. Ongoing research aims to elucidate its mechanisms of action and explore new synthetic routes to optimize its production. As our understanding of this compound grows, so too does its potential to contribute to the development of novel therapeutic interventions.